Cas no 500287-94-5 ((1Z)-Rilpivirine)

(1Z)-Rilpivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infection. Its key advantage lies in its high selectivity and potency against HIV-1 reverse transcriptase, effectively suppressing viral replication. The (1Z)-isomer configuration contributes to its improved binding affinity and metabolic stability compared to other forms. It exhibits a favorable pharmacokinetic profile, including prolonged half-life and reduced drug-drug interactions, making it suitable for once-daily dosing. Additionally, (1Z)-Rilpivirine demonstrates a lower risk of adverse effects, such as neuropsychiatric or lipid abnormalities, compared to earlier NNRTIs. Its compatibility with fixed-dose combinations further enhances its utility in antiretroviral therapy regimens.
(1Z)-Rilpivirine structure
(1Z)-Rilpivirine structure
Product Name:(1Z)-Rilpivirine
CAS No:500287-94-5
MF:C22H18N6
MW:366.418523311615
CID:1544855
PubChem ID:5270790
Update Time:2025-10-29

(1Z)-Rilpivirine Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[[4-[[4-[(1Z)-2-cyanoethenyl]-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-
    • (1Z)-Rilpivirine
    • R289932
    • (1Z)-Rilpivirine; 4-[[4-[[4-[(1Z)-2-cyanoethenyl]-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]benzonitrile; Rilpivirine Z-Isomer
    • Rilpivirine, (Z)-
    • 500287-94-5
    • UNII-11O8GSL573
    • Rilpivirine Z-Isomer HCl
    • R-289932
    • 11O8GSL573
    • 4-[[4-[4-[(Z)-2-cyanoethenyl]-2,6-dimethylanilino]pyrimidin-2-yl]amino]benzonitrile
    • Rilpivirine metabolite 43
    • TMC278(Z-ISOMER)
    • Rilpivirine cis isomer
    • SCHEMBL384695
    • 4-[[4-[4-[(Z)-2-cyanovinyl]-2,6-dimethyl-anilino]pyrimidin-2-yl]amino]benzonitrile
    • Rilpivirine cis-isomer
    • Benzonitrile, 4-((4-((4-((1Z)-2-cyanoethenyl)-2,6-dimethylphenyl)amino)-2-pyrimidinyl)amino)-
    • 4-{4-[4-((Z)-2-Cyano-vinyl)-2,6-dimethyl-phenylamino]-pyrimidin-2-ylamino}-benzonitrile
    • 4-[[4-[[4-[(1Z)-2-Cyanoethenyl]-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-benzonitrile
    • CHEMBL177437
    • Inchi: 1S/C22H18N6/c1-15-12-18(4-3-10-23)13-16(2)21(15)27-20-9-11-25-22(28-20)26-19-7-5-17(14-24)6-8-19/h3-9,11-13H,1-2H3,(H2,25,26,27,28)/b4-3-
    • InChI Key: YIBOMRUWOWDFLG-ARJAWSKDSA-N
    • SMILES: N(C1C=CN=C(NC2C=CC(C#N)=CC=2)N=1)C1C(C)=CC(/C=C\C#N)=CC=1C

Computed Properties

  • Exact Mass: 366.15954
  • Monoisotopic Mass: 366.15929460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.42

(1Z)-Rilpivirine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R509805-1mg
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1mg
$253.00 2023-05-17
TRC
R509805-2.5mg
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$540.00 2023-05-17
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R509805-5mg
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$1016.00 2023-05-17
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R509805-10mg
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$1918.00 2023-05-17
TRC
R509805-50mg
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